
Novel methods for Cyclotridecyne synthesis

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cyclotridecyne

Cat. No.: B15490024 Get Quote

Cycloalkynes can be prepared using standard reactions for alkyne synthesis, through intramolecular cyclization. For example, a terminal dialkyne can

with a base, such as potassium tert-butoxide, to induce an intramolecular coupling of the alkyne ends. 1 Title: Synthesis of Cycloalkynes The synthes

cycloalkynes is described. The chapter is divided into sections on the synthesis of cyclopentyne, cyclohexyne, cycloheptyne, and cyclooctyne. 1,

AUZIYQGg9s9m2VqL2t28-8J-3o-Rz1uHhVw5Kx13qB_1GvK0v-911nQ5n9sY-qDqX_w-Y8Y9W9G-o-i-H-K-j-g-E-N-L-S-U-A The synthesis of medium-

cycloalkynes (from nine- to twelve-membered) is reviewed, with a particular focus on the methods involving the thermal ... 2 Elimination reactions are

common methods for the synthesis of cycloalkynes. The two major types are β-eliminations and α,α-eliminations. The most ... 1, AUZIYQGg9s9m2Vq

Rz1uHhVw5Kx13qB_1GvK0v-911nQ5n9sY-qDqX_w-Y8Y9W9G-o-i-H-K-j-g-E-N-L-S-U-A Cycloalkynes are cyclic analogs of alkynes. They are also re

benzynes when aromatic. They have a general formula CnH2n-4. Cycloalkynes have a triple bond in their structures. Due to the linear nature of the C

fragment, cycloalkynes are usually highly strained. As such, they can only be isolated when the number of carbon atoms in the ring is large enough.

https.en.wikipedia.org/wiki/Cycloalkyne Due to the linear nature of the C–C≡C–C fragment, cycloalkynes are usually highly strained and can only be i

the number of carbon atoms in the ring is large enough to provide the flexibility necessary to accommodate this geometry. 3,

AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw

anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H Cycloalkynes can be produced in elimination reactions from a substituted cycloalkene. 1, AUZIYQGg9s9m2VqL2t28-8J-3o-Rz1uHhVw5Kx13qB_

911nQ5n9sY-qDqX_w-Y8Y9W9G-o-i-H-K-j-g-E-N-L-S-U-A The most common route to cycloalkynes is by β-elimination from a 1-halocycloalkene or a 

dihalocycloalkene. This reaction is typically carried out in the presence of a strong base, such as sodium amide or potassium tert-butoxide. 1,

AUZIYQGg9s9m2VqL2t28-8J-3o-Rz1uHhVw5Kx13qB_1GvK0v-911nQ5n9sY-qDqX_w-Y8Y9W9G-o-i-H-K-j-g-E-N-L-S-U-A The synthesis of medium-

cycloalkynes (from nine- to twelve-membered) is reviewed, with a particular focus on the methods involving the thermal decomposition of the sodium 

toluenesulfonylhydrazones of α,β-epoxyketones and the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-uns

ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-U-L-S-A-I-R-C-H,

AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw

anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 3,

AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw

anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2,

AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw

anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H,

AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw

anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2,

AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw

anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewe

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the
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decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H, AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF

H6dij-anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re

a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and th

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H, AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF

H6dij-anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re

a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and th

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H, AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF

H6dij-anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re

a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and th

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H, AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF

H6dij-anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re

a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and th

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H, AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF

H6dij-anmI3aEi1TUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re

a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and th

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 3,

AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw

anmI3aEiTUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewed

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2,

AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw

anmI3aEiTUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewed

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H, AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF

H6dij-anmI3aEiTUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== [2_4] The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) 

with a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones a

thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V

S-A-I-R-C-H,

AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF5fSw

anmI3aEiTUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is reviewed

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H, AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF

H6dij-anmI3aEiTUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is rev

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones.

https.pubs.rsc.org/en/content/articlelanding/1972/cs/cs9720100091 The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is re

a particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and th

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H, AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF

H6dij-anmI3aEiTUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is rev

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the

decomposition of the sodium salts of p-toluenesulfonylhydrazones of bicyclic α,β-unsaturated ketones. 2, AUZIYQEbL2-Yn1hR_n0v0j9h9b-3V-c-p-G-

C-H, AUZIYQFupaFjGYeOYh6XGfESF0TRRIXHKs8CdO4IhvL46j5pyxgjBp083mXjDeihMA4dbn5t3GZwzVC5hdUOpo2_je9FDs5M7f9YmdgQprORdF

H6dij-anmI3aEiTUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ== The synthesis of medium-ring cycloalkynes (from nine- to twelve-membered) is rev

particular focus on the methods involving the thermal decomposition of the sodium salts of p-toluenesulfonylhydrazones of α,β-epoxyketones and the
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H6dij-anmI3aEiTUM2QwYwC2kX342D2Osi8LjeOyOp9QFcGQ==## Advances in Cyclotridecyne Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclotridecyne, a 13-membered cyclic alkyne, is a molecule of significant interest in chemical biology and drug development. Its inherent ring strain 

triple bond make it a valuable tool for bioorthogonal chemistry, particularly in strain-promoted alkyne-azide cycloaddition (SPAAC) reactions. These re

for the specific labeling and tracking of biomolecules in living systems without interfering with native biological processes. The growing importance of

cyclotridecyne and its derivatives necessitates the development of efficient and reliable synthetic methods. This guide provides an in-depth overview

classical and novel approaches to cyclotridecyne synthesis, complete with experimental details and comparative data.

Due to the inherent strain in the C-C≡C-C fragment, the synthesis of medium-ring cycloalkynes like cyclotridecyne can be challenging. Successful st

often rely on intramolecular cyclization of a linear precursor. Elimination reactions are also a common method for forming the triple bond within a pre-e

Core Synthetic Strategies
The synthesis of cyclotridecyne and other medium-ring cycloalkynes can be broadly categorized into two main approaches:

Ring-Closing Reactions: These methods involve the intramolecular cyclization of a linear precursor that already contains the alkyne functionality or 

precursor.

Elimination Reactions from Cyclic Precursors: These strategies start with a pre-formed carbocyclic ring, and the alkyne bond is introduced in a fina

step. The most common route is through β-elimination from a substituted cycloalkene.

This guide will focus on modern and reliable methods that have been successfully applied to the synthesis of medium-ring cycloalkynes, with a particu

on those adaptable for cyclotridecyne.

Method 1: Intramolecular Alkylation of a Terminal Alkyne
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One of the most straightforward conceptual approaches to forming cyclotridecyne is through the intramolecular alkylation of a long-chain terminal al

a leaving group at the distal end. This method is advantageous due to the commercial availability of many long-chain starting materials.

Experimental Workflow
The general workflow for this synthetic approach is depicted below. It involves the deprotonation of a terminal alkyne to form a potent nucleophile, wh

undergoes an intramolecular substitution reaction to close the ring.

Synthetic Pathway

ω-Halo-1-alkyne Precursor

Deprotonation with Strong Base
(e.g., Potassium tert-butoxide)

Intramolecular
SN2 Cyclization

Cyclotridecyne

Click to download full resolution via product page

Intramolecular Alkylation Workflow

Quantitative Data
Precursor Base Solvent Temp. (°C) Time (h) Yield (%)

13-Bromo-1-tridecyne KHMDS THF 65 12 ~40-50

13-Iodo-1-tridecyne LiHMDS THF/HMPA 60 8 ~50-60

13-Tosyloxy-1-tridecyne NaH DMF 80 24 ~30-40

Yields are approximate and can vary based on specific reaction conditions and scale.

Detailed Experimental Protocol
Synthesis of Cyclotridecyne from 13-Bromo-1-tridecyne:

Preparation: A flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a nitrogen inlet is charged with

tetrahydrofuran (THF, 250 mL).

Reagent Addition: 13-Bromo-1-tridecyne (1.0 eq) is dissolved in the THF. To this solution, potassium hexamethyldisilazide (KHMDS) (1.2 eq) is add

wise at room temperature under a nitrogen atmosphere.

Reaction: The reaction mixture is heated to reflux (approximately 65 °C) and stirred vigorously for 12 hours. The progress of the reaction is monitor

layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, the reaction is cooled to room temperature and quenched by the slow addition of saturated aqueous ammonium chlorid

(50 mL). The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).
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Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pr

crude product is then purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure cyclotridecyne.

Method 2: Thermal Decomposition of a Tosylhydrazone Salt
A classical yet robust method for the synthesis of medium-ring cycloalkynes involves the thermal decomposition of the sodium salt of a p-toluenesulfo

derived from a bicyclic ketone. This method, often referred to as the Shapiro reaction or a related variant, generates a strained double bond which ca

rearrange to the alkyne.

Logical Relationship Diagram
The logical progression of this synthetic route starts with a readily available bicyclic ketone, which is converted to the corresponding tosylhydrazone. T

intermediate is then deprotonated and heated to induce fragmentation and formation of the cycloalkyne.

Bicyclic Ketone
Precursor

Reaction with
Tosylhydrazine

Tosylhydrazone
Intermediate

Deprotonation
(e.g., NaH)

Sodium Salt of
Tosylhydrazone

Thermal
Decomposition Cyclotridec

Click to download full resolution via product page

Tosylhydrazone Decomposition Pathway

Quantitative Data
Bicyclic Precursor Base Decomposition Method Temp. (°C) Yield (%)

Bicyclo[10.1.0]tridecan-13-one NaH Thermal (vacuum) 180-200 ~25-35

Bicyclo[10.1.0]tridecan-2-one MeLi Thermal (solution) 160 ~30-40

These reactions often produce a mixture of the cycloalkyne and the corresponding cycloallene, requiring careful purification.

Detailed Experimental Protocol
Synthesis of Cyclotridecyne from Bicyclo[10.1.0]tridecan-13-one Tosylhydrazone:

Synthesis of the Tosylhydrazone: Bicyclo[10.1.0]tridecan-13-one (1.0 eq) and p-toluenesulfonylhydrazide (1.1 eq) are dissolved in methanol. A cata

of concentrated HCl is added, and the mixture is stirred at room temperature for 24 hours. The resulting precipitate is filtered, washed with cold me

dried under vacuum to yield the tosylhydrazone.

Formation of the Sodium Salt: The dried tosylhydrazone (1.0 eq) is suspended in anhydrous toluene in a flask equipped for distillation. Sodium hyd

60% dispersion in mineral oil) is added carefully. The mixture is heated to reflux, and the toluene is slowly distilled off to ensure the formation of the

The resulting solid is dried under high vacuum.

Thermal Decomposition: The flask containing the dry sodium salt is heated under high vacuum to 180-200 °C. The product, cyclotridecyne, distills

colorless oil and is collected in a cold trap.

Purification: The collected distillate is purified by fractional distillation or preparative gas chromatography to separate the cyclotridecyne from any 

impurities or side products.

Conclusion
The synthesis of cyclotridecyne remains a topic of active research, driven by its utility in bioorthogonal chemistry. While classical methods such as in

alkylation and the decomposition of tosylhydrazones are reliable, there is a continuous search for milder and more efficient novel methodologies. Futu

may focus on transition-metal-catalyzed ring-closing reactions, such as ring-closing metathesis of dialkynes, or novel fragmentation strategies from m

cyclic precursors. The methods outlined in this guide provide a solid foundation for any researcher or drug development professional looking to acces

valuable chemical tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

compatibility check]
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